molecular formula C9H11F2NO B3306382 1-[3-(Difluoromethoxy)phenyl]ethanamine CAS No. 926263-64-1

1-[3-(Difluoromethoxy)phenyl]ethanamine

Cat. No. B3306382
CAS RN: 926263-64-1
M. Wt: 187.19 g/mol
InChI Key: KXLKJIXCWFZYIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[3-(Difluoromethoxy)phenyl]ethanamine” is a chemical compound with the molecular formula C9H11F2NO . It has a molecular weight of 187.19 .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl ring substituted with a difluoromethoxy group and an ethanamine group .


Physical And Chemical Properties Analysis

“this compound” is a solid compound . Its exact physical and chemical properties, such as melting point, boiling point, solubility, etc., are not specified in the sources I found .

Scientific Research Applications

Synthesis and Characterization

  • Synthesis of Chiral Ligands

    The synthesis of ligands such as N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine and its variants, which are structurally similar to 1-[3-(Difluoromethoxy)phenyl]ethanamine, has been explored. These ligands form chiral complexes with metal salts and have a propeller-like spatial arrangement, which can be useful in various chemical applications (Canary et al., 1998).

  • Novel Synthetic Routes

    New methods for synthesizing compounds structurally related to this compound have been developed. For example, a novel route for synthesizing 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanamine, a key intermediate in pharmaceuticals, was established using 2-nitrochlorobenzene as a starting material (Luo et al., 2008).

  • Bienzyme Cascade Systems

    Research into the efficient synthesis of chiral intermediates like (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine, closely related to this compound, highlights the use of bienzyme cascade systems. These systems demonstrate high efficiency in product performance and offer insights into the biosynthesis of chiral amines (Lu et al., 2022).

Catalytic Applications

  • Catalysis in Organic Synthesis

    Chiral (imino)pyridine/phosphine palladium(II) complexes, which can be synthesized using ligands related to this compound, have been investigated for their catalytic activity in organic synthesis, such as methoxycarbonylation of styrene (Ngcobo et al., 2021).

  • Transfer Hydrogenation Catalysts

    Chiral synthons based on structures similar to this compound have been utilized in the synthesis of nickel(II) complexes. These complexes show potential as catalysts in the asymmetric transfer hydrogenation of ketones (Kumah et al., 2019).

Material Science

  • Block Copolymer Synthesis: Functional alkoxyamines, which can be derived from compounds structurally related to this compound, have been used in the synthesis of well-defined block copolymers. These polymers have applications in material science and nanotechnology (Miura et al., 2003).

Mechanism of Action

The mechanism of action of “1-[3-(Difluoromethoxy)phenyl]ethanamine” is not specified in the sources I found. The mechanism of action would depend on the specific biological or chemical context in which this compound is used .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral . This means it is toxic if swallowed. It should be stored at room temperature .

properties

IUPAC Name

1-[3-(difluoromethoxy)phenyl]ethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11F2NO/c1-6(12)7-3-2-4-8(5-7)13-9(10)11/h2-6,9H,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KXLKJIXCWFZYIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC(=CC=C1)OC(F)F)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11F2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

926263-64-1
Record name 1-[3-(difluoromethoxy)phenyl]ethan-1-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-[3-(Difluoromethoxy)phenyl]ethanamine
Reactant of Route 2
1-[3-(Difluoromethoxy)phenyl]ethanamine
Reactant of Route 3
Reactant of Route 3
1-[3-(Difluoromethoxy)phenyl]ethanamine
Reactant of Route 4
Reactant of Route 4
1-[3-(Difluoromethoxy)phenyl]ethanamine
Reactant of Route 5
1-[3-(Difluoromethoxy)phenyl]ethanamine
Reactant of Route 6
Reactant of Route 6
1-[3-(Difluoromethoxy)phenyl]ethanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.